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Overview of 1,3-Diacetoxyacetone

1,3-Diacetoxyacetone (CAS 6946-10-7) is the diacetate ester of dihydroxyacetone (DHA). It is a useful

protected form of DHA, a fundamental building block in organic synthesis and biochemistry.

Chemical Properties [1]:

Molecular Formula: C₇H₁₀O₅

Molecular Weight: 174.15 g/mol
Melting Point: 48.0 to 52.0 °C

Boiling Point: 243 °C
Physical Form: White to light yellow powder or crystal

Commercial Source Information [1]: The table below lists suppliers and pricing for high-purity 1,3-

diacetoxyacetone for research purposes.

Manufacturer Product Number Purity / Description Packaging Price

TCI Chemical D2843 >98.0%(GC) 5g $49

TCI Chemical D2843 >98.0%(GC) 25g $239
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Manufacturer Product Number Purity / Description Packaging Price

TRC D328863 - 50mg $45

AK Scientific 4540AL - 5g $233

Safety Information [1]: The compound is classified under GHS07 and carries the warning signal word.

Hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes

serious eye irritation), and H335 (May cause respiratory irritation).

General Synthetic Strategy

While a specific procedure for 1,3-diacetoxyacetone is not available, the synthesis of ester derivatives from

alcohols is a well-established class of reactions. The transformation of propane-1,3-diol to its diacetate can

be achieved through two primary routes, which are also applicable to dihydroxyacetone.

1. Esterification with Acetic Acid This is a direct, one-pot reaction where the diol is heated with an excess

of acetic acid, typically in the presence of an acid catalyst [2].

Reaction: Propane-1,3-diol + Acetic Acid → 1,3-Diacetoxypropane + Water
Catalyst: Concentrated sulfuric acid is a common choice.
Key Consideration: The reaction is an equilibrium process. Driving it to completion requires either

removing the water as it forms (e.g., with a Dean-Stark trap) or using a large excess of acetic acid.

2. Acylation with Acetic Anhydride This method is often more efficient and avoids equilibrium issues, as it

does not produce water as a by-product [2].

Reaction: Propane-1,3-diol + Acetic Anhydride → 1,3-Diacetoxypropane +
Acetic Acid

Catalyst: Can be performed with an acid catalyst (e.g., sulfuric acid) or a base catalyst (e.g.,

pyridine). The base-catalyzed version is often performed under milder conditions (e.g., at 0°C to room
temperature).

The following diagram illustrates the general workflow for synthesizing and isolating 1,3-

diacetoxypropane, which is analogous to the process for 1,3-diacetoxyacetone.
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To obtain a detailed, laboratory-tested protocol for your application notes, I recommend these steps:

Consult Primary Literature: Search specialized databases like SciFinder, Reaxys, or Web of
Science using the keywords "1,3-diacetoxyacetone synthesis" or "dihydroxyacetone diacetate

preparation". This will yield peer-reviewed journal articles with explicit experimental sections.
Review Patents: Patent documents are an excellent source of detailed and scalable synthetic

procedures. A focused search on patent databases (e.g., Google Patents, USPTO) is highly
recommended.

Refer to Advanced Textbooks: Standard reference texts such as "Vogel's Textbook of Practical
Organic Chemistry" or "Organic Syntheses" provide foundational principles and vetted procedures for

acetylation reactions that can be adapted.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938
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